Cas no 134540-96-8 (Ethyl 5-isopropylisoxazole-4-carboxylate)

Ethyl 5-isopropylisoxazole-4-carboxylate structure
134540-96-8 structure
Product Name:Ethyl 5-isopropylisoxazole-4-carboxylate
CAS No:134540-96-8
MF:C9H13NO3
MW:183.204422712326
CID:900212
Update Time:2026-04-29

Ethyl 5-isopropylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-isopropylisoxazole-4-carboxylate
    • ethyl 5-(propan-2-yl)-1,2-oxazole-4-carboxylate
    • ethyl-5-isopropyl-isoxazole-4-carboxylate

Computed Properties

  • Exact Mass: 183.09000

Experimental Properties

  • Density: 1.078
  • Boiling Point: 275°C at 760 mmHg
  • Flash Point: 120.1°C
  • Refractive Index: 1.467
  • PSA: 52.33000
  • LogP: 1.97470

Ethyl 5-isopropylisoxazole-4-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-isopropylisoxazole-4-carboxylate Related Literature

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